4-(benzenesulfonyl)-N,N-dimethyl-2-(4-methylphenyl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-N,N-dimethyl-2-(4-methylphenyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C18H18N2O3S/c1-13-9-11-14(12-10-13)16-19-17(18(23-16)20(2)3)24(21,22)15-7-5-4-6-8-15/h4-12H,1-3H3
• InChI Key: IGOOGHQQTQIBEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)N(C)C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

The compound “4-(benzenesulfonyl)-N,N-dimethyl-2-(4-methylphenyl)-1,3-oxazol-5-amine” is a complex organic molecule. It contains a benzenesulfonyl group, a dimethylamino group, a 4-methylphenyl group, and a 1,3-oxazol-5-amine group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions, such as acylation, sulfonylation, and amine substitution. The exact method would depend on the starting materials and the specific conditions required for each reaction step.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzenesulfonyl and 4-methylphenyl groups are aromatic, while the 1,3-oxazol-5-amine group contains a heterocyclic ring.

Chemical Reactions Analysis

This compound, like other organic molecules, would be expected to undergo a variety of chemical reactions. The presence of the sulfonyl and amine groups could make it reactive towards nucleophilic substitution reactions. The aromatic rings could also participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it is intended to be used as a drug or a catalyst, the mechanism of action would depend on its specific interactions with other molecules in the system.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new pharmaceuticals, as a catalyst in chemical reactions, or as a building block in the synthesis of complex organic molecules.